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Fundamental Properties of Lithium 1-pentynyl-

The table below summarizes the key identifying information for Lithium 1-pentynyl-, which is crucial for

any experimental work [1].

Property Description

CAS Number 18643-50-0

Molecular Formula C₅H₇Li

Molecular Weight 74.1 g/mol

IUPAC Name lithium;pent-1-yne

Canonical SMILES CCCC#[C-].[Li+]

Lithium 1-pentynyl- is an organolithium compound characterized by a terminal alkyne functional group

[1]. These compounds are highly reactive and sensitive to air and moisture.
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Standard Synthesis Protocol

Lithium 1-pentynyl- is not typically isolated as a solid for solubility testing. It is prepared in situ (in the

reaction solvent) and used immediately. The most common and reliable method is the transmetallation of 1-

pentyne using n-butyllithium [1].

The following diagram illustrates the standard workflow for preparing and using a solution of Lithium 1-

pentynyl-, based on the established synthetic route.
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Start Reaction Setup

1. Purify and Dry Solvent
(e.g., THF or Diethyl Ether)

2. Flush Apparatus with
Inert Gas (N₂ or Ar)

3. Cool Solvent to Low Temp
(-78 °C to 0 °C)

4. Add 1-Pentyne to Solvent

5. Slowly Add n-BuLi Solution
(1.0-1.1 equivalents)

6. Stir at Low Temperature
(10-30 minutes)

7. Reaction Complete:
Li-1-pentynyl- in Solution

Use In Situ
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Click to download full resolution via product page

Standard workflow for the in-situ preparation of Lithium 1-pentynyl- via transmetallation.

Critical Experimental Details

Solvent Choice: The reaction is carried out in rigorously anhydrous and oxygen-free aprotic solvents.
Tetrahydrofuran (THF) and Diethyl Ether are the most common choices [1]. The solvent affects the

reagent's aggregation state and reactivity.
Atmosphere: The entire process must be conducted under an inert atmosphere (e.g., nitrogen or

argon) to prevent decomposition [1].
Temperature Control: The reaction is typically performed at low temperatures (-78 °C to 0 °C) to

control the exothermic reaction and enhance stability [1].
Stability and Storage: Solutions of Lithium 1-pentynyl- are highly reactive. They are not
recommended for long-term storage and should be used immediately after preparation [1].

A Path Forward for Determination

To obtain the solubility data you require, consider these approaches:

Experimental Measurement: The most direct method is to adapt the isothermal saturation technique

used for other compounds [2]. This involves exposing the solid compound to different pure organic
solvents at a controlled temperature, agitating until saturation, and analyzing the concentration in the

supernatant.
Computational Estimation: Advanced computational methods like cluster-continuum models can

estimate solvation free energies in various solvents [3]. These hybrid models use quantum mechanics
for specific solute-solvent interactions and continuum models for bulk solvent effects, though

parameterization for specific organolithiums can be complex.
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To cite this document: Smolecule. [solubility of Lithium 1-pentynyl- in organic solvents]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b8807662#solubility-of-

lithium-1-pentynyl-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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